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Compound of Interest

Compound Name: GSK2982772

Cat. No.: B607817 Get Quote

Technical Support Center: GSK2982772
Welcome to the technical support resource for GSK2982772. This guide provides detailed

information, frequently asked questions (FAQs), and troubleshooting advice for preparing and

using GSK2982772 stock solutions in in vitro research settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing GSK2982772 stock solutions?

A1: The highly recommended solvent for preparing stock solutions of GSK2982772 for in vitro

use is Dimethyl Sulfoxide (DMSO).[1][2][3][4] The compound is highly soluble in DMSO but is

practically insoluble in water.[1] For optimal results, it is crucial to use fresh, anhydrous DMSO,

as the solvent is hygroscopic and absorbed moisture can significantly decrease the solubility of

the compound.[1][3]

Q2: What is the maximum solubility of GSK2982772 in common solvents?

A2: GSK2982772 exhibits the highest solubility in DMSO. Reported solubility values can vary

between suppliers and batches. The quantitative data is summarized in the table below.

Q3: My compound is not dissolving completely. What should I do?

A3: If you encounter precipitation or difficulty in dissolving the compound, gentle warming (e.g.,

to 37°C) and/or sonication in an ultrasonic bath can help facilitate dissolution.[1][5] Ensure your
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DMSO is fresh and anhydrous, as moisture can hinder solubility.[1][3]

Q4: How should I store the GSK2982772 stock solution?

A4: Once prepared, stock solutions should be aliquoted into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.[5] Store these aliquots in tightly sealed vials at -20°C for

short-to-medium-term storage (up to 1 year) or at -80°C for long-term storage (up to 2 years).

[1]

Q5: How do I prepare a working solution from the high-concentration DMSO stock for my cell

culture experiment?

A5: To prepare a working solution, the high-concentration DMSO stock should be serially

diluted in your cell culture medium to the final desired concentration. It is critical to ensure that

the final concentration of DMSO in the culture medium is non-toxic to your cells, typically below

0.1% to 0.5%. Always add the DMSO stock to the medium (not the other way around) and mix

thoroughly to avoid precipitation.

Q6: What are typical working concentrations for in vitro experiments?

A6: The optimal working concentration depends on the specific cell type and assay.

GSK2982772 is a potent inhibitor of RIPK1 with an IC50 of 16 nM for the human enzyme.[1][3]

Studies have used concentrations ranging from the low nanomolar to the low micromolar

range. For example, concentrations of 3-300 nM have been used to reduce cytokine production

in tissue explants[4], while other cell-based assays have used concentrations up to 10 µM.[6] It

is always recommended to perform a dose-response experiment to determine the optimal

concentration for your specific experimental setup.

Data Presentation
Solubility Data
The solubility of GSK2982772 in various solvents is summarized below. Note that values can

vary slightly between different sources and batches.
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 75 - 250 mg/mL[1][3]
198.7 - 662.4 mM[1]

[3]

Highly soluble. Use of

fresh, anhydrous

DMSO and sonication

is recommended for

higher concentrations.

[1]

Ethanol 5 - 17.5 mg/mL[2][4] 13.2 - 46.4 mM[2][4] Moderately soluble.

DMF 10 mg/mL[2][4] 26.5 mM[2][4] Moderately soluble.

DMSO:PBS (pH 7.2)

(1:5)
0.16 mg/mL[2][4] 0.42 mM[2][4]

Low solubility in

aqueous solutions.

Water < 0.1 mg/mL[1] Insoluble[1]

Molecular Weight of GSK2982772: 377.40 g/mol [1][7]

Stock Solution Preparation Table (using DMSO)
This table provides the required volume of DMSO to dissolve a specific mass of GSK2982772
powder to achieve common stock concentrations.

Desired Stock
Concentration

Mass of
GSK2982772

1 mg 5 mg 10 mg

1 mM 2.65 mL 13.25 mL 26.50 mL

5 mM 0.53 mL 2.65 mL 5.30 mL

10 mM 0.265 mL 1.325 mL 2.65 mL

50 mM 0.053 mL 0.265 mL 0.53 mL
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Experimental Protocols
Protocol: Preparation of a 10 mM Stock Solution in
DMSO

Weighing: Accurately weigh out the desired amount of GSK2982772 powder (e.g., 1 mg) in a

sterile microcentrifuge tube.

Solvent Addition: Based on the molecular weight (377.40 g/mol ), add the calculated volume

of fresh, anhydrous DMSO to the powder. To make a 10 mM stock solution with 1 mg of

powder, add 265 µL of DMSO.

Dissolution: Vortex the tube for 1-2 minutes to dissolve the powder. If needed, gently warm

the tube to 37°C or place it in an ultrasonic water bath for 5-10 minutes until the solution is

clear.[1][5]

Storage: Aliquot the stock solution into single-use volumes (e.g., 10-20 µL) in sterile tubes.

Store the aliquots at -20°C or -80°C.[1]

Protocol: Preparation of a 1 µM Working Solution
Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution from

your 10 mM stock solution. For example, dilute the 10 mM stock 1:100 in sterile cell culture

medium to create a 100 µM intermediate stock. (e.g., add 2 µL of 10 mM stock to 198 µL of

medium).

Final Dilution: Add the intermediate stock to your final volume of cell culture medium to

achieve the desired 1 µM concentration. For example, add 10 µL of the 100 µM intermediate

stock to 990 µL of medium in a culture well.

Mixing and Incubation: Mix gently by pipetting or swirling the plate. Ensure the final DMSO

concentration is below the toxic threshold for your cells (e.g., <0.1%).

Control: Prepare a vehicle control by adding the same final concentration of DMSO to a

separate set of cells.
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Stock Solution Preparation

Working Solution Preparation

1. Weigh GSK2982772
Powder

2. Add Anhydrous
DMSO

3. Vortex / Sonicate
Until Clear

4. Aliquot into
Single-Use Tubes

5. Store at -20°C
or -80°C

6. Thaw One
Aliquot

For Experiment

7. Create Intermediate
Dilution in Medium

8. Perform Final Dilution
in Culture Medium

9. Add to Cells
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Caption: Workflow for preparing GSK2982772 stock and working solutions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b607817?utm_src=pdf-body-img
https://www.benchchem.com/product/b607817?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Won't
Dissolve

Is the DMSO
fresh/anhydrous?

Use newly opened
anhydrous DMSO.

No

Did you try warming
(37°C) or sonicating?

Yes

Gently warm and/or
sonicate for 5-10 min.

No

Is the concentration
too high?

Yes

Lower the concentration
or use more solvent.

Yes

Precipitation persists.
Contact vendor's
technical support.

No
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Caption: Troubleshooting guide for GSK2982772 dissolution issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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